BENGHE Foundational & Exploratory

Check Availability & Pricing

Pyrocatechol Monoglucoside: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrocatechol monoglucoside

Cat. No.: B1631474

CAS Number: 2400-71-7 Molecular Formula: C12H1607 Molecular Weight: 272.25 g/mol

This technical guide provides an in-depth overview of pyrocatechol monoglucoside, a
phenolic glycoside with potential applications in research and drug development. The
document outlines its chemical properties, and while direct extensive research on the
monoglucoside is limited, this guide extrapolates potential biological activities and experimental
protocols based on the well-documented properties of its aglycone, pyrocatechol.

Chemical and Physical Properties

Pyrocatechol monoglucoside is a glycoside formed from pyrocatechol and a glucose
molecule. Its fundamental properties are summarized in the table below for easy reference.

Property Value Source(s)
CAS Number 2400-71-7 [1]
Molecular Formula C12H1607 [1]
Molecular Weight 272.25 g/mol [1]
Appearance Data not available

Solubility Data not available

Storage Store at -20°C [1]
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Potential Biological Activities and Signaling
Pathways

While specific studies on the biological activities of pyrocatechol monoglucoside are not
extensively available in the current literature, the well-researched bioactivities of its aglycone,
pyrocatechol, provide a strong basis for predicting its potential therapeutic effects. The addition
of a glucose moiety can influence the bioavailability and pharmacokinetics of the parent
compound.

Anti-inflammatory Activity and the NF-kB Signaling
Pathway

Pyrocatechol has been demonstrated to possess significant anti-inflammatory properties. A key
mechanism underlying this effect is the inhibition of the Nuclear Factor-kappa B (NF-kB)
signaling pathway.[2][3][4][5] NF-kB is a crucial transcription factor that regulates the
expression of numerous pro-inflammatory genes, including cytokines, chemokines, and
adhesion molecules.

In a typical inflammatory response, stimuli such as lipopolysaccharide (LPS) activate the kB
kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IkBa, leading to its
ubiquitination and subsequent degradation by the proteasome. This process frees NF-kB to
translocate into the nucleus, where it binds to specific DNA sequences and initiates the
transcription of target genes.

Studies on pyrocatechol and other catechol derivatives suggest that they can interfere with this
pathway at multiple points.[6] For instance, pyrocatechol has been shown to inhibit the LPS-
induced activation of NF-kB.[2][3][5] It is plausible that pyrocatechol monoglucoside, upon
enzymatic hydrolysis to release pyrocatechol, would exert similar inhibitory effects on the NF-
KB pathway. Research on a related compound, phenyl-3-D-glucopyranoside, has demonstrated
its ability to inhibit the nuclear translocation of NF-kB, further supporting the potential of
glycosylated phenols to modulate this pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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